Cas no 2138248-41-4 (methyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2138248-41-4
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6109053
• PubChem ID: 165467540
• Update Time: 2025-05-20

methyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138248-41-4
• methyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate
• EN300-786277

• Inchi： 1S/C10H13N3O2/c1-15-10(14)9-8(11-13-12-9)7-3-5-2-6(5)4-7/h5-7H,2-4H2,1H3,(H,11,12,13)
• InChI Key： FIWLERIMBKRCTE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2CC3CC3C2)=NNN=1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of Methyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138248-41-4)

Methyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138248-41-4) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a bicyclo[3.1.0]hexane moiety with a 1,2,3-triazole ring, offering versatile reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a bioisostere for optimizing pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms.

The compound's carboxylate ester functionality enhances its solubility, making it a valuable intermediate for synthesizing derivatives with improved bioavailability. Recent studies highlight its utility in click chemistry reactions, a trending topic in synthetic organic chemistry forums. Users often search for "triazole derivatives in medicinal chemistry" or "bicyclohexane applications," reflecting the growing demand for innovative scaffolds in small-molecule therapeutics.

From a synthetic perspective, CAS No. 2138248-41-4 exemplifies the convergence of strain-release chemistry and heterocyclic diversification. Its bicyclic core introduces steric constraints that can modulate target binding affinity—a key consideration in designing kinase inhibitors or GPCR modulators, as frequently queried in academic databases. The compound's stability under physiological conditions further aligns with industry needs for metabolically robust intermediates.

Environmental and regulatory trends also influence discussions around this compound. With increasing searches for "green chemistry compatible intermediates," methyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate presents opportunities for sustainable synthesis due to its potential for catalytic transformations. Analytical chemists frequently explore its chromatographic behavior using HPLC-MS, addressing another common query in separation science communities.

In material science, the compound's rigid bicyclic structure sparks interest for designing high-performance polymers with tailored thermal properties. Patent literature reveals its incorporation into photoactive materials, correlating with rising searches for "triazole-based functional materials." This multidisciplinary relevance underscores why CAS No. 2138248-41-4 remains a subject of active investigation across peer-reviewed journals and conference proceedings.